Cas no 77493-73-3 (2-phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one)

• Product Name: 2-phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• CAS No: 77493-73-3
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 535985
• PubChem ID: 12718653
• Update Time: 2025-06-14

2-phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-
• 2-phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• 2-Phenyl-4H-pyrazolo[1,5-a]pyrimidin-7-one
• 77493-73-3
• 90019-56-0
• 2-Phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• SCHEMBL7715678
• SCHEMBL19927088
• Pyrazolo[1,5-a]pyrimidin-7-ol, 2-phenyl-
• 2-Phenylpyrazolo[1,5-a]pyrimidin-7-ol
• CHEMBL49885
• DTXSID801273729

• Inchi： 1S/C12H9N3O/c16-12-6-7-13-11-8-10(14-15(11)12)9-4-2-1-3-5-9/h1-8,14H
• InChI Key： LCIWNFJRZJKIJM-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C2C=C(C3C=CC=CC=3)NN21

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one

Comprehensive Analysis of 2-Phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 77493-73-3): Properties, Applications, and Research Insights

The compound 2-phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 77493-73-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique pyrazolo[1,5-a]pyrimidine core and phenyl substitution, this structure exhibits remarkable electronic properties and biological activity. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold, particularly in oncology and inflammation-related drug discovery.

Recent studies highlight the compound's role in structure-activity relationship (SAR) investigations for ATP-competitive inhibitors. Its hydrogen bond acceptor/donor configuration mimics natural nucleotides, making it valuable for drug design applications. The planar aromatic system facilitates π-π stacking interactions with protein targets, a feature that has been leveraged in developing selective bromodomain inhibitors – a hot topic in epigenetic therapy research.

From a synthetic chemistry perspective, 77493-73-3 serves as a versatile intermediate for constructing more complex fused heterocycles. Modern microwave-assisted synthesis techniques have improved yields for this compound, addressing earlier challenges with regioisomeric purity. The growing demand for fragment-based drug discovery (FBDD) has further increased interest in this privileged structure, as it meets the ideal molecular weight and complexity criteria for screening libraries.

Material scientists have investigated 2-phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one for its photophysical properties, noting its potential in organic light-emitting diodes (OLEDs). The extended π-conjugation system enables tunable emission characteristics, with modifications to the phenyl ring allowing color modulation. This aligns with current industry trends toward energy-efficient displays and flexible electronics.

Analytical characterization of CAS 77493-73-3 typically involves HPLC purity analysis, mass spectrometry, and X-ray crystallography to confirm the crystal packing arrangement. Recent advancements in computational chemistry have enabled more accurate prediction of its solubility parameters and logP values, crucial for formulation development. The compound's thermal stability has been verified through differential scanning calorimetry (DSC), showing decomposition above 250°C.

In the context of green chemistry initiatives, researchers have developed catalytic methods for synthesizing pyrazolo[1,5-a]pyrimidinones that minimize hazardous waste. The atom economy of these improved routes makes 77493-73-3 more accessible for high-throughput screening applications. These developments respond to the pharmaceutical industry's push for sustainable manufacturing practices.

The metabolic stability of 2-phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one derivatives has become a focal point in medicinal chemistry optimization. Structure modifications at the N1 position or phenyl ring can significantly alter cytochrome P450 interactions, addressing common drug metabolism challenges. This knowledge contributes to the growing field of predictive ADMET modeling.

Patent literature reveals increasing protection of pyrazolo[1,5-a]pyrimidine derivatives, particularly in JAK/STAT signaling pathways and immune checkpoint modulation. The 77493-73-3 scaffold appears in several clinical candidate structures, demonstrating its druglikeness and lead compound potential. These applications align with current precision medicine approaches targeting specific molecular pathways.

From a commercial perspective, CAS 77493-73-3 is available as a research-grade chemical from multiple suppliers, with purity specifications typically ranging from 95% to 98%. The compound's storage stability under inert atmosphere at -20°C makes it suitable for long-term research projects. Quality control emphasizes residual solvent analysis and heavy metal content to meet pharmaceutical standards.

Future research directions for 2-phenyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one include exploration of its metal complexation properties for catalytic applications and further investigation of its biological target spectrum. The compound's structural versatility ensures its continued relevance in both small molecule therapeutics and functional materials development, positioning it as a valuable building block in modern chemical research.